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Compound of Interest

Compound Name: Phenyl vinyl sulfoxide

Cat. No.: B1581068

An In-Depth Technical Guide to Phenyl Vinyl Sulfoxide: Synthesis, Reactivity, and
Applications

Introduction

Phenyl vinyl sulfoxide, a colorless liquid at room temperature, is a versatile and highly
valuable reagent in modern organic synthesis.[1] Its unique electronic properties, stemming
from the combination of a vinyl group and a phenylsulfinyl moiety, render it an excellent Michael
acceptor, a reactive dienophile, and a precursor to synthetically useful intermediates.[2] This
guide provides a comprehensive overview of the fundamental properties, synthesis, reactivity,
and applications of phenyl vinyl sulfoxide, with a particular focus on its utility for researchers
and professionals in drug development and chemical synthesis. The protocols and mechanistic
discussions are grounded in established literature to ensure scientific integrity and practical
applicability.

Core Molecular and Physical Properties

Understanding the fundamental physicochemical properties of phenyl vinyl sulfoxide is
critical for its effective use in experimental settings. The molecule's structure, featuring a phenyl
ring, a sulfoxide group, and a vinyl group, dictates its reactivity and physical characteristics.

Molecular Formula and Weight
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The chemical identity of phenyl vinyl sulfoxide is defined by its molecular formula and weight,
which are essential for stoichiometric calculations in chemical reactions.

Molecular Formula: CsHsOSJ[3][4][5]

Molecular Weight: 152.21 g/mol [3][4][6]

Canonical SMILES: C=CS(=0)C1=CC=CC=C1[3]

InChl Key: MZMJHXFYLRTLQX-UHFFFAOYSA-N

Physicochemical Data

The physical properties of phenyl vinyl sulfoxide are summarized in the table below. This
data is crucial for handling, purification, and reaction setup.

Property Value Source(s)

Colorless to deeply yellow

Appearance o [1107]

liquid
- ) 98 °C at 0.6 mmHg; 93-95 °C

Boiling Point (2]
at 0.2 mmHg

Density 1.139 g/mL at 25 °C [7]

Refractive Index (n20/D) 1.585 [7]

Storage Temperature 2-8°C [7]

Synthesis of Phenyl Vinyl Sulfoxide

The reliable synthesis of phenyl vinyl sulfoxide is a cornerstone of its application. The most
common and effective method involves the controlled oxidation of phenyl vinyl sulfide. This
approach is superior to methods involving the reaction of ethyl phenyl sulfinate with
vinylmagnesium bromide.[2]

Experimental Protocol: Oxidation of Phenyl Vinyl Sulfide

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1581068?utm_src=pdf-body
https://buildingblock.bocsci.com/product/phenyl-vinyl-sulfoxide-cas-20451-53-0-308222.html
https://www.scbt.com/p/phenyl-vinyl-sulfoxide-20451-53-0
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-vinyl-sulphoxide
https://buildingblock.bocsci.com/product/phenyl-vinyl-sulfoxide-cas-20451-53-0-308222.html
https://www.scbt.com/p/phenyl-vinyl-sulfoxide-20451-53-0
https://www.biosynth.com/p/VAA45153/20451-53-0-phenyl-vinyl-sulfoxide
https://buildingblock.bocsci.com/product/phenyl-vinyl-sulfoxide-cas-20451-53-0-308222.html
https://www.benchchem.com/product/b1581068?utm_src=pdf-body
https://enamine.net/building-blocks/reagents-for-synthesis/phenyl-vinyl-sulfoxide
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6277969.htm
https://orgsyn.org/demo.aspx?prep=cv7p0453
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6277969.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6277969.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6277969.htm
https://www.benchchem.com/product/b1581068?utm_src=pdf-body
https://www.benchchem.com/product/b1581068?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=cv7p0453
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This protocol details the preparation of phenyl vinyl sulfoxide via the oxidation of phenyl vinyl
sulfide using meta-chloroperbenzoic acid (m-CPBA).

Step 1: Reaction Setup

e Charge a 500 mL, three-necked, round-bottomed flask with 20 g (0.147 mol) of phenyl vinyl
sulfide and 250 mL of dichloromethane.

» Equip the flask with a dropping funnel and a magnetic stirrer.
Step 2: Controlled Oxidation
e Cool the solution to -78°C using a dry ice/acetone bath.

e While stirring, add a solution of 25.4 g (0.147 mol, 1.0 equivalent) of m-CPBA in 200 mL of
dichloromethane dropwise over a 30-minute period. The low temperature is crucial to prevent
over-oxidation to the corresponding sulfone.

Step 3: Reaction Progression and Quenching

 After the addition is complete, allow the mixture to warm to room temperature and stir for an
additional hour in a water bath at 30°C to ensure the reaction goes to completion.[2]

e Pour the reaction mixture into 300 mL of a saturated sodium bicarbonate solution to quench
the excess m-CPBA and neutralize the resulting m-chlorobenzoic acid.

Step 4: Extraction and Purification
o Extract the aqueous mixture with three 250-mL portions of dichloromethane.

o Combine the organic extracts and wash them with three 250-mL portions of water to remove
any remaining salts.

e Dry the organic layer over anhydrous magnesium sulfate.

o Remove the solvent via rotary evaporation.
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o Distill the residual liquid under reduced pressure to afford 15-16 g (68—70%) of phenyl vinyl
sulfoxide as a colorless liquid.[2]

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of phenyl vinyl sulfoxide from
phenyl vinyl sulfide.
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Synthesis of Phenyl Vinyl Sulfoxide

© 2025 BenchChem. All rights reserved. 5/9

Tech Support


https://www.benchchem.com/product/b1581068?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Characterization

Accurate characterization is essential to confirm the identity and purity of the synthesized
phenyl vinyl sulfoxide.

¢ IH NMR (in CDCIs): The proton NMR spectrum exhibits characteristic signals for the vinyl
and aromatic protons.[2][8]

o 05.63-6.17 (m, 2H, olefinic H)
o 0 6.44-6.87 (m, 1H, olefinic H)
o 0 7.10-7.55 (m, 5H, aromatic H)
e IR (Neat): The infrared spectrum shows key vibrational frequencies.[2]
o 3025 cm~1 (C-H stretch, aromatic/vinylic)
o 1045 cm~1 (S=0 stretch)

o 750 and 690 cm~* (C-H bend, monosubstituted benzene)

Chemical Reactivity and Synthetic Applications

Phenyl vinyl sulfoxide's synthetic utility stems from its dual functionality, enabling a wide
range of chemical transformations.

Michael Addition Reactions

The electron-withdrawing nature of the sulfoxide group polarizes the vinyl group, making the 3-
carbon electrophilic and highly susceptible to nucleophilic attack. This makes phenyl vinyl
sulfoxide an excellent Michael acceptor for various nucleophiles, including enolates and
organometallics.[2]

Diels-Alder Cycloadditions

Phenyl vinyl sulfoxide serves as a moderately reactive dienophile in [4+2] cycloaddition
reactions, famously known as the Diels-Alder reaction.[2][9] A key advantage is its function as
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an "acetylene equivalent.” After the initial cycloaddition, the phenylsulfinyl group can be
eliminated, effectively resulting in the addition of an acetylene unit to the diene.[1][10]

Other Key Reactions

o o-Sulfinyl Carbanion Formation: The a-protons of the vinyl group can be deprotonated by
strong bases to form an a-sulfinyl carbanion, a useful nucleophile for forming new carbon-
carbon bonds.[1]

o Pummerer and Heck Reactions: The compound can also participate in Pummerer reactions
and transition metal-catalyzed processes such as Heck couplings.[1]

Key Reaction Pathways Diagram

This diagram visualizes the primary modes of reactivity for phenyl vinyl sulfoxide.
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Reactivity of Phenyl Vinyl Sulfoxide

Applications in Drug Discovery

The vinyl sulfone and sulfoxide motifs are recognized as privileged structures in medicinal
chemistry.[11] Their electrophilic nature allows them to act as covalent inhibitors by reacting
with nucleophilic residues (like cysteine) in enzyme active sites.
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Phenyl vinyl sulfoxide itself serves as a key building block in the synthesis of more complex
molecules with potential therapeutic applications.[6] Research has shown its utility in creating
compounds that can inhibit prostaglandin production, which is linked to inflammatory
responses.[6] Furthermore, its derivatives have been investigated for anti-tumor and
autoimmune disease applications, highlighting its importance as a lead compound for drug
development.[6][12]

Conclusion

Phenyl vinyl sulfoxide is a reagent of significant importance in organic chemistry. Its well-
defined molecular and physical properties, coupled with a reliable synthetic route, make it
readily accessible for laboratory use. The compound's rich reactivity, particularly in Michael
additions and Diels-Alder cycloadditions, provides chemists with a powerful tool for constructing
complex molecular architectures. As research continues to uncover the therapeutic potential of
organosulfur compounds, the role of phenyl vinyl sulfoxide as a foundational building block in
drug discovery is poised to expand further.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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